Cas no 77532-93-5 (2-Cyano-3-methoxycinnamic acid)

• Product Name: 2-Cyano-3-methoxycinnamic acid
• CAS No: 77532-93-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4949009
• Update Time: 2025-04-23

2-Cyano-3-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methoxycinnamic acid

• Inchi： 1S/C11H9NO3/c1-15-10-4-2-3-8(9(10)7-12)5-6-11(13)14/h2-6H,1H3,(H,13,14)/b6-5+
• InChI Key： OJTYXAZSLDJXPM-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-3-methoxycinnamic acid

Introduction to 2-Cyano-3-Methoxycinnamic Acid (CAS No. 77532-93-5)

2-Cyano-3-methoxycinnamic acid, also known by its CAS registry number 77532-93-5, is a fascinating compound with a unique structure and diverse applications in various fields of science and technology. This compound, which belongs to the class of cinnamic acids, is characterized by its cyano group (-CN) at the 2-position and a methoxy group (-OCH₃) at the 3-position of the cinnamic acid backbone. These functional groups impart distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-cyano-3-methoxycinnamic acid in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which can be utilized in the fabrication of sensors, solar cells, and light-emitting diodes (LEDs). The cyano group's electron-withdrawing nature and the methoxy group's electron-donating nature create a balance that enhances the compound's electronic properties, making it suitable for these applications.

In addition to its material science applications, CAS No. 77532-93-5 has also gained attention in the pharmaceutical industry. The compound has been investigated for its potential as a drug delivery agent due to its ability to form stable nanoparticles. These nanoparticles can encapsulate drugs and deliver them to specific targets within the body, improving therapeutic efficiency and reducing side effects. Recent research has demonstrated that 2-cyano-3-methoxycinnamic acid can form biocompatible nanoparticles with excellent drug-loading capacity, making it a promising candidate for targeted drug delivery systems.

The synthesis of 2-cyano-3-methoxycinnamic acid involves a series of well-established organic chemistry techniques, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the cyano and methoxy groups. The compound's synthesis has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. Advanced characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the compound's structure and purity.

Another area where CAS No. 77532-93-5 has shown promise is in the field of catalysis. The compound's ability to act as a ligand in metal-catalyzed reactions has been explored in recent studies. Its coordination properties with transition metals such as palladium and nickel have been investigated, revealing its potential as an efficient catalyst for various organic transformations, including cross-coupling reactions and hydrogenation processes.

Furthermore, 2-cyano-3-methoxycinnamic acid has been studied for its biological activity. In vitro assays have demonstrated that the compound exhibits moderate antioxidant activity, which could be attributed to its phenolic structure and conjugated system. This property makes it a potential candidate for use in nutraceuticals or cosmeceuticals aimed at combating oxidative stress-related conditions.

In conclusion, CAS No. 77532-93-5, or 2-cyano-3-methoxycinnamic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both research and industrial settings. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in shaping future innovations in materials science, pharmaceuticals, catalysis, and beyond.